Cas no 1154953-86-2 (2-(2-Chloro-benzyloxymethyl)-benzoic acid)

• Product Name: 2-(2-Chloro-benzyloxymethyl)-benzoic acid
• CAS No: 1154953-86-2
• MF: C₁₅H₁₃ClO₃
• MW: 276.714923620224
• MDL: MFCD30186131
• CID: 4681663
• Update Time: 2025-06-14

2-(2-Chloro-benzyloxymethyl)-benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-Chloro-benzyloxymethyl)-benzoic acid

• MDL： MFCD30186131
• Inchi： 1S/C15H13ClO3/c16-14-8-4-2-6-12(14)10-19-9-11-5-1-3-7-13(11)15(17)18/h1-8H,9-10H2,(H,17,18)
• InChI Key： QKPKPRDGVLISAF-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1COCC1C=CC=CC=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 295
• Topological Polar Surface Area: 46.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 2-(2-Chloro-benzyloxymethyl)-benzoic acid

Comprehensive Overview of 2-(2-Chloro-benzyloxymethyl)-benzoic acid (CAS No. 1154953-86-2)

2-(2-Chloro-benzyloxymethyl)-benzoic acid (CAS No. 1154953-86-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzyloxymethyl and chloro-substituted aromatic structure, is widely studied for its potential applications in drug development and material science. Researchers are particularly interested in its molecular interactions and bioactivity, which make it a valuable candidate for further exploration.

The compound's chemical structure features a benzoic acid core with a 2-chloro-benzyloxymethyl substituent, contributing to its distinct physicochemical properties. Its solubility, stability, and reactivity are key factors driving its utility in synthetic chemistry. Recent studies have highlighted its role as an intermediate in the synthesis of more complex molecules, particularly in the development of bioactive compounds and pharmaceutical agents.

In the context of current research trends, 2-(2-Chloro-benzyloxymethyl)-benzoic acid aligns with the growing demand for sustainable chemistry and green synthesis methods. Scientists are exploring eco-friendly pathways to produce this compound, minimizing waste and energy consumption. This approach resonates with the broader industry shift toward environmentally friendly practices, a topic frequently searched by professionals in the field.

Another area of interest is the compound's potential in medicinal chemistry. Its structural motifs are often found in molecules with therapeutic properties, such as anti-inflammatory or antimicrobial effects. Researchers are investigating its derivatives for their drug-likeness and ADME (Absorption, Distribution, Metabolism, Excretion) profiles, which are critical for pharmaceutical development. These aspects are highly relevant to users searching for drug discovery and lead optimization strategies.

From an industrial perspective, 2-(2-Chloro-benzyloxymethyl)-benzoic acid is valued for its versatility. It serves as a building block in the synthesis of fine chemicals and specialty materials, catering to sectors like agrochemicals, cosmetics, and coatings. The compound's scalability and cost-effectiveness are frequently discussed in forums and publications, addressing common queries from chemical manufacturers and R&D teams.

Quality control and analytical methods for this compound are also a focal point. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure its purity and consistency. These topics are often searched by analysts and quality assurance professionals seeking reliable analytical protocols for similar compounds.

In summary, 2-(2-Chloro-benzyloxymethyl)-benzoic acid (CAS No. 1154953-86-2) is a compound of significant scientific and industrial relevance. Its applications span pharmaceutical research, material science, and sustainable chemistry, making it a subject of ongoing interest. As research progresses, its potential to contribute to innovative solutions in these fields continues to grow, aligning with the evolving needs of the scientific community.